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Compound of Interest

Compound Name: Pelagiomicin A

Cat. No.: B1679211 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Pelagiomicin A is publicly available. This

document provides essential safety and handling guidelines based on the known properties of

Pelagiomicin A as a phenazine antibiotic with cytotoxic and antibacterial activity, as well as the

safety profile of the parent compound, phenazine.[1] These recommendations are intended for

researchers, scientists, and drug development professionals in a laboratory setting. Always

supplement this guidance with a thorough risk assessment for your specific experimental

conditions.

Pelagiomicin A is a phenazine antibiotic produced by the marine bacterium Pelagiobacter

variabilis. It has demonstrated both antibacterial and antitumor activities in vitro and in vivo.[1]

Notably, Pelagiomicin A is reported to be labile in water and alcohols.[1] The parent

compound of this class, phenazine, is classified as harmful if swallowed and is suspected of

causing genetic defects. Given these properties, Pelagiomicin A should be handled as a

potent, potentially hazardous compound.

Quantitative Data Summary
Due to the limited public information on Pelagiomicin A, a comprehensive quantitative data

sheet is not available. The following table summarizes the known information and highlights the

data gaps.
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Property Value Source / Notes

Chemical Formula
Not specified in available

literature.
-

Molecular Weight
Not specified in available

literature.
-

Appearance
Not specified, likely a colored

solid.

Phenazine compounds are

typically colored.

Solubility Labile in water and alcohols. [1]

LD50 (Oral) Data not available.

The parent compound,

phenazine, is harmful if

swallowed.

Permissible Exposure Limit

(PEL)
Not established.

Handle as a potent compound

with low exposure limits.

Carcinogenicity Data not available.

The parent compound,

phenazine, is suspected of

causing genetic defects.

Biological Activity
Antibacterial and antitumor

activity.
[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling Pelagiomicin A to prevent

dermal, ocular, and respiratory exposure.
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Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting

Powder

Safety glasses

with side shields

or goggles.

Two pairs of

nitrile gloves.

Lab coat with

long sleeves,

fully buttoned.

NIOSH-approved

N95 or higher-

rated respirator.

Preparing

Solutions

Safety glasses

with side shields

or goggles.

Two pairs of

nitrile gloves.

Lab coat with

long sleeves,

fully buttoned.

Work in a

certified chemical

fume hood.

Administering to

Cell Cultures or

Animals

Safety glasses

with side shields

or goggles.

Nitrile gloves.

Lab coat with

long sleeves,

fully buttoned.

Work in a

biological safety

cabinet (BSC).

Waste Disposal

Safety glasses

with side shields

or goggles.

Heavy-duty nitrile

or neoprene

gloves.

Lab coat with

long sleeves,

fully buttoned.

As required by

the specific

disposal

procedure.

Operational and Disposal Plans
Receiving and Storage

Upon receipt, inspect the package for any signs of damage or leakage in a designated

receiving area.

Store Pelagiomicin A in a clearly labeled, sealed container in a cool, dry, and dark place to

minimize degradation.

Keep it segregated from incompatible materials, particularly water and alcohols, given its

lability.[1]

Maintain an accurate inventory of the compound.

Handling Procedures
All handling of powdered Pelagiomicin A must be conducted in a designated area, such as

a chemical fume hood or a ventilated balance enclosure, to control airborne particles.
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Use dedicated equipment (spatulas, weigh boats, etc.) for handling Pelagiomicin A. If not

possible, thoroughly decontaminate equipment after use.

When preparing solutions, add the solvent to the powdered compound slowly to avoid

splashing.

Transport Pelagiomicin A, whether in powdered form or in solution, in sealed, shatter-proof

secondary containers.

Spill Management
For small powder spills: Gently cover the spill with absorbent paper towels. Dampen the

towels with a suitable solvent (e.g., isopropanol) to avoid raising dust. Carefully wipe up the

material, working from the outside in. Place all contaminated materials in a sealed bag for

hazardous waste disposal.

For liquid spills: Cover the spill with absorbent material. Once absorbed, collect the material

and place it in a sealed bag for hazardous waste disposal.

Decontaminate the spill area with a suitable cleaning agent, followed by a thorough rinse.

Report all spills to the laboratory supervisor.

Disposal Plan
Solid Waste: All contaminated solid waste, including gloves, weigh boats, and paper towels,

should be collected in a designated, labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Pelagiomicin A in a designated, labeled

hazardous waste container. Do not pour solutions down the drain.

Disposal Method: All waste containing Pelagiomicin A should be disposed of through a

licensed chemical waste disposal service, likely via incineration.

Experimental Protocol: Preparation of a 10 mM
Stock Solution of Pelagiomicin A in DMSO
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This protocol outlines the steps for safely preparing a stock solution from powdered

Pelagiomicin A.

Preparation:

Don all required PPE for handling potent powders (see PPE table).

Prepare the work area by laying down absorbent bench paper in a certified chemical fume

hood.

Assemble all necessary equipment: analytical balance, weigh boat, spatula,

microcentrifuge tubes, and calibrated pipettes.

Calculate the mass of Pelagiomicin A needed to prepare the desired volume of a 10 mM

solution (this will require knowledge of the molecular weight, which is currently unavailable

and would need to be provided by the supplier).

Weighing:

In the chemical fume hood, carefully weigh the calculated amount of powdered

Pelagiomicin A in a weigh boat. Minimize the generation of dust.

Solubilization:

Carefully transfer the powder to a sterile microcentrifuge tube.

Add a small amount of DMSO to the weigh boat to rinse any remaining powder and

transfer it to the microcentrifuge tube.

Add the remaining DMSO to the microcentrifuge tube to reach the final desired volume.

Cap the tube securely and vortex until the compound is fully dissolved.

Aliquoting and Storage:

If required for the experimental application, filter-sterilize the stock solution using a syringe

filter compatible with DMSO.
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Aliquot the stock solution into smaller, single-use volumes in clearly labeled

microcentrifuge tubes. Include the compound name, concentration, solvent, date, and your

initials.

Store the aliquots at the recommended temperature (typically -20°C or -80°C) in a dark,

dry location.

Decontamination and Cleanup:

Wipe down the work area in the chemical fume hood with an appropriate cleaning agent.

Dispose of all contaminated materials (weigh boat, gloves, bench paper, etc.) as

hazardous waste.

Visual Workflow for Safe Handling of Pelagiomicin A
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Start: Receive Pelagiomicin A

1. Inspect Package in Designated Area

End: Hazardous Waste Disposal

2. Store in Cool, Dry, Dark, Segregated Location

3. Don Appropriate PPE

4. Handle Powder in Fume Hood / Ventilated Enclosure

5. Prepare Solution in Fume Hood

Spill Occurs

Potential

6. Conduct Experiment in BSC

Potential

7. Decontaminate Work Area and Equipment

8. Segregate Hazardous Waste

Use Spill Kit and Follow Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of Pelagiomicin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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